Cas no 1781368-77-1 (3,3-difluoro-3-2-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3,3-difluoro-3-2-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1781368-77-1
• MF: C₁₀H₉F₅O
• MW: 240.169880628586
• CID: 5956681
• PubChem ID: 105502133
• Update Time: 2025-11-01

3,3-difluoro-3-2-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-2-(trifluoromethyl)phenylpropan-1-ol
• EN300-1970881
• 3,3-difluoro-3-[2-(trifluoromethyl)phenyl]propan-1-ol
• 1781368-77-1

• Inchi： 1S/C10H9F5O/c11-9(12,5-6-16)7-3-1-2-4-8(7)10(13,14)15/h1-4,16H,5-6H2
• InChI Key： FKLXNGOSFVAVNO-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=CC=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 240.05735572g/mol
• Monoisotopic Mass: 240.05735572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,3-difluoro-3-2-(trifluoromethyl)phenylpropan-1-ol

3,3-Difluoro-3-(2-(Trifluoromethyl)phenyl)propan-1-ol: A Comprehensive Overview

3,3-Difluoro-3-(2-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 1781368-77-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated structure, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3,3-difluoro-3-(2-(trifluoromethyl)phenyl)propan-1-ol is composed of a central propan-1-ol backbone with two fluorine atoms attached to the third carbon and a 2-(trifluoromethyl)phenyl group attached to the same carbon. This arrangement imparts significant stability and unique chemical properties to the molecule. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

Recent studies have highlighted the potential of 3,3-difluoro-3-(2-(trifluoromethyl)phenyl)propan-1-ol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of new antibiotics. The enhanced lipophilicity and stability of the molecule contribute to its ability to penetrate bacterial cell membranes and exert its antimicrobial effects.

In addition to its antimicrobial properties, 3,3-difluoro-3-(2-(trifluoromethyl)phenyl)propan-1-ol has also been investigated for its potential as a lead compound in the treatment of neurological disorders. Studies have demonstrated that this compound can cross the blood-brain barrier effectively, which is a significant advantage in developing drugs for central nervous system (CNS) disorders. Preliminary data suggest that it may have neuroprotective effects, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route to produce 3,3-difluoro-3-(2-(trifluoromethyl)phenyl)propan-1-ol involves several well-established chemical transformations. One common approach involves the reaction of 2-(trifluoromethyl)benzaldehyde with an appropriate difluoroketone followed by reduction to form the alcohol. This method allows for high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of 3,3-difluoro-3-(2-(trifluoromethyl)phenyl)propan-1-ol, such as its melting point, boiling point, and solubility in various solvents, have been extensively characterized. These properties are essential for understanding its behavior in different environments and for optimizing its use in pharmaceutical formulations. For example, its good solubility in organic solvents facilitates its incorporation into drug delivery systems.

Clinical trials involving 3,3-difluoro-3-(2-(trifluoromethyl)phenyl)propan-1-ol are currently underway to evaluate its safety and efficacy in humans. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3,3-difluoro-3-(2-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 1781368-77-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.